Cas no 1177269-61-2 (5-[3-(Trifluoromethoxy)phenyl]pyridin-2-amine)

• Product Name: 5-[3-(Trifluoromethoxy)phenyl]pyridin-2-amine
• CAS No: 1177269-61-2
• MF: C₁₂H₉F₃N₂O
• MW: 254.207873106003
• MDL: MFCD18039854
• CID: 4929177
• Update Time: 2026-02-27

5-[3-(Trifluoromethoxy)phenyl]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-[3-(trifluoromethoxy)phenyl]pyridin-2-amine
• 2-Amino-5-(3-(trifluoromethoxy)phenyl)pyridine
• 5-{3-[(Trifluoromethyl)oxy]phenyl}-2-pyridinamine
• 5-[3-(Trifluoromethoxy)phenyl]pyridin-2-amine

• MDL： MFCD18039854
• Inchi： 1S/C12H9F3N2O/c13-12(14,15)18-10-3-1-2-8(6-10)9-4-5-11(16)17-7-9/h1-7H,(H2,16,17)
• InChI Key： PZSMHOZZRWBOAF-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=NC(=CC=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 3.3
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-[3-(Trifluoromethoxy)phenyl]pyridin-2-amine

Introduction to 5-[3-(Trifluoromethoxy)phenyl]pyridin-2-amine and Its Significance in Modern Chemical Biology

5-[3-(Trifluoromethoxy)phenyl]pyridin-2-amine, with the CAS number 1177269-61-2, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, combines a pyridine core with a phenyl ring substituted with a trifluoromethoxy group, making it a versatile scaffold for the development of novel bioactive agents. The unique electronic properties imparted by the trifluoromethoxy moiety have opened up new avenues for exploring its potential in drug discovery and molecular recognition.

The significance of this compound lies in its structural and functional attributes, which make it an attractive candidate for further investigation. The pyridine ring is a common pharmacophore in many bioactive molecules, often serving as a key interaction point with biological targets. The presence of the trifluoromethoxy group not only enhances the lipophilicity of the molecule but also influences its metabolic stability and binding affinity. These features are particularly valuable in the design of small-molecule inhibitors and activators targeting various therapeutic pathways.

In recent years, there has been a surge in research focused on developing molecules with fluorinated substituents due to their ability to modulate pharmacokinetic properties. The trifluoromethoxy group, in particular, has been extensively studied for its role in improving solubility, reducing metabolic clearance, and enhancing binding interactions. This has led to its incorporation into a wide range of drug candidates across different therapeutic areas, including oncology, immunology, and central nervous system disorders.

The compound 5-[3-(Trifluoromethoxy)phenyl]pyridin-2-amine has been explored in several preclinical studies as a potential lead for developing novel therapeutic agents. Its structural motif suggests potential activity against enzymes and receptors involved in critical biological processes. For instance, the pyridine-pyridine interaction pattern is often found in kinase inhibitors, which are pivotal in cancer therapy. The trifluoromethoxy-substituted phenyl ring may provide additional binding pockets or enhance selectivity by interacting with specific residues on the target protein.

The synthesis of 5-[3-(Trifluoromethoxy)phenyl]pyridin-2-amine involves multi-step organic transformations that highlight the synthetic flexibility of this scaffold. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired framework efficiently. These synthetic strategies not only showcase the versatility of modern organic chemistry but also contribute to the scalability of producing derivatives for further functionalization.

The pharmacological profile of 5-[3-(Trifluoromethoxy)phenyl]pyridin-2-amine has been evaluated through various biochemical assays and cell-based models. Initial studies have revealed promising interactions with enzymes such as tyrosine kinases and G protein-coupled receptors (GPCRs). The ability to modulate these targets is crucial for developing treatments against diseases like cancer and neurodegenerative disorders. Additionally, the compound’s ability to cross the blood-brain barrier has made it an attractive candidate for central nervous system applications.

The development of this compound aligns with current trends in medicinal chemistry where structure-activity relationship (SAR) studies are conducted to optimize potency and selectivity. By systematically modifying different parts of the molecule, researchers can fine-tune its biological activity. The pyridine-phenyl core provides a robust scaffold that can be further functionalized to enhance binding affinity or alter pharmacokinetic properties. This modular approach allows for rapid exploration of chemical space and identification of novel drug candidates.

The use of computational methods has also played a significant role in understanding the behavior of 5-[3-(Trifluoromethoxy)phenyl]pyridin-2-amine. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at an atomic level. These simulations provide valuable insights into binding modes and can guide experimental design by highlighting key residues or interactions that need to be optimized. Such integrative approaches combining experimental data with computational predictions are becoming increasingly essential in modern drug discovery.

In conclusion, 5-[3-(Trifluoromethoxy)phenyl]pyridin-2-amine represents a promising scaffold for developing novel bioactive molecules with significant therapeutic potential. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a valuable asset in pharmaceutical research. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in addressing unmet medical needs across various disease areas.